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Compound of Interest

Compound Name: Ethyl 2-fluoro-5-methylbenzoate

Cat. No.: B1463637 Get Quote

An In-Depth Technical Guide to the Mass Spectrometry of Ethyl 2-fluoro-5-methylbenzoate

Authored by a Senior Application Scientist
This guide provides a detailed examination of the mass spectrometric behavior of Ethyl 2-
fluoro-5-methylbenzoate (C₁₀H₁₁FO₂), a key intermediate in the synthesis of pharmaceuticals

and agrochemicals.[1] Understanding its fragmentation pattern is crucial for researchers,

scientists, and drug development professionals for reaction monitoring, purity assessment, and

structural confirmation. This document moves beyond a simple recitation of data to explain the

causal factors behind the observed mass spectrum, grounding the interpretation in the

fundamental principles of organic mass spectrometry.

Physicochemical Characteristics
A foundational understanding of the analyte's properties is essential before any analytical

procedure. Ethyl 2-fluoro-5-methylbenzoate is a fluorinated aromatic carboxylic acid

derivative.[2] Its key properties are summarized below.
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Property Value Source

Molecular Formula C₁₀H₁₁FO₂ PubChem[3]

Molecular Weight 182.19 g/mol PubChem[3]

Monoisotopic Mass 182.07430775 Da PubChem[3]

CAS Number 496841-90-8 ChemicalBook[4]

Physical Form Liquid or Solid Sigma-Aldrich

Principles of Electron Ionization Mass Spectrometry
(EI-MS)
For volatile and thermally stable small molecules like Ethyl 2-fluoro-5-methylbenzoate, Gas

Chromatography coupled with Electron Ionization Mass Spectrometry (GC-EI-MS) is the

analytical method of choice.[5] The process begins when the vaporized molecule enters the ion

source, where it is bombarded by high-energy electrons (typically 70 eV).[6] This bombardment

ejects an electron from the molecule, creating a positively charged radical ion known as the

molecular ion (M⁺•).[6]

The energy imparted during ionization is substantial, leaving the molecular ion in a highly

excited state. To dissipate this excess energy, the M⁺• undergoes fragmentation, breaking into

a cascade of smaller, charged fragment ions and neutral radicals or molecules.[6] The mass

spectrometer separates these charged fragments based on their mass-to-charge ratio (m/z),

generating a spectrum that serves as a molecular fingerprint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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